Cas no 736939-28-9 (6-Bromo-2-Methyl-1,2,3,4-Tetrahydro-Quinolin-4-Ol)

• Product Name: 6-Bromo-2-Methyl-1,2,3,4-Tetrahydro-Quinolin-4-Ol
• CAS No: 736939-28-9
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD08673392
• CID: 4655874
• PubChem ID: 3757199
• Update Time: 2025-11-01

6-Bromo-2-Methyl-1,2,3,4-Tetrahydro-Quinolin-4-Ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methyl-1,2,3,4-tetrahydro-quinolin-4-ol
• STK093426
• 736939-28-9
• AKOS005394725
• 6-bromo-2-methyl-1,2,3,4-tetrahydroquinolin-4-ol
• W10103
• CS-0322510
• AS-68210
• MFCD08673392
• 6-Bromo-2-Methyl-1,2,3,4-Tetrahydro-Quinolin-4-Ol

• MDL： MFCD08673392
• Inchi： 1S/C10H12BrNO/c1-6-4-10(13)8-5-7(11)2-3-9(8)12-6/h2-3,5-6,10,12-13H,4H2,1H3
• InChI Key： USYQORVUJKRYHT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC(C)N2)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-Bromo-2-Methyl-1,2,3,4-Tetrahydro-Quinolin-4-Ol

Comprehensive Overview of 6-Bromo-2-Methyl-1,2,3,4-Tetrahydro-Quinolin-4-Ol (CAS No. 736939-28-9)

6-Bromo-2-Methyl-1,2,3,4-Tetrahydro-Quinolin-4-Ol (CAS No. 736939-28-9) is a brominated tetrahydroquinoline derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique bromine substitution and hydroxyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a tetrahydroquinoline core with a methyl group at the 2-position and a hydroxyl group at the 4-position, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 6-Bromo-2-Methyl-1,2,3,4-Tetrahydro-Quinolin-4-Ol has surged due to its potential role in developing central nervous system (CNS) therapeutics. Researchers are exploring its derivatives for their neuroprotective and anti-inflammatory properties, aligning with the growing interest in neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's bromine atom enhances its reactivity, enabling precise modifications for targeted drug design. This aligns with the current trend of precision medicine, where customized molecular structures are critical for efficacy.

The synthesis of CAS No. 736939-28-9 typically involves multi-step organic reactions, including bromination and reduction processes. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, addressing the industry's focus on green chemistry and sustainable manufacturing. These methods reduce waste and energy consumption, resonating with the global push for environmentally friendly chemical production.

From an analytical perspective, 6-Bromo-2-Methyl-1,2,3,4-Tetrahydro-Quinolin-4-Ol is characterized using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure compliance with stringent pharmaceutical quality standards, a topic frequently searched by professionals in the field. The compound's stability under various pH and temperature conditions is also a key research area, particularly for formulation scientists working on oral drug delivery systems.

Beyond pharmaceuticals, CAS No. 736939-28-9 has applications in material science, particularly in the development of organic semiconductors and photoactive materials. Its conjugated system and bromine moiety make it a candidate for optoelectronic devices, a hot topic in renewable energy research. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Frequently asked questions about 6-Bromo-2-Methyl-1,2,3,4-Tetrahydro-Quinolin-4-Ol include its solubility profile (soluble in polar organic solvents like DMSO and methanol), storage recommendations (2–8°C under inert atmosphere), and handling precautions (use of personal protective equipment). These details are critical for laboratory safety and operational efficiency, topics highly relevant to research chemists and process engineers.

In summary, 6-Bromo-2-Methyl-1,2,3,4-Tetrahydro-Quinolin-4-Ol (CAS No. 736939-28-9) is a multifaceted compound bridging medicinal chemistry and advanced materials. Its structural features and functional groups enable diverse applications, from CNS drug candidates to optoelectronic components. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.